Cas no 1803594-42-4 (Lithium 5-Bromo-1,3-thiazole-2-carboxylate)

• Product Name: Lithium 5-Bromo-1,3-thiazole-2-carboxylate
• CAS No: 1803594-42-4
• MF: C₄HBrLiNO₂S
• MW: 213.966238737106
• MDL: MFCD28506024
• CID: 4617012
• PubChem ID: 119031473
• Update Time: 2025-06-11

Lithium 5-Bromo-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 5-bromo-1,3-thiazole-2-carboxylate
• Lithium 5-Bromo-1,3-thiazole-2-carboxylate

• MDL： MFCD28506024
• Inchi： 1S/C4H2BrNO2S.Li/c5-2-1-6-3(9-2)4(7)8;/h1H,(H,7,8);/q;+1/p-1
• InChI Key： LIQDYRFHYWBABX-UHFFFAOYSA-M
• SMILES： [Li+].S1C(Br)=CN=C1C([O-])=O

Additional information on Lithium 5-Bromo-1,3-thiazole-2-carboxylate

Introduction to Lithium 5-Bromo-1,3-thiazole-2-carboxylate (CAS No. 1803594-42-4)

Lithium 5-Bromo-1,3-thiazole-2-carboxylate (CAS No. 1803594-42-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities. The presence of both lithium and bromine in its molecular structure imparts unique properties that make it a promising candidate for various applications, particularly in medicinal chemistry and drug discovery.

The molecular structure of Lithium 5-Bromo-1,3-thiazole-2-carboxylate consists of a thiazole ring substituted with a bromine atom at the 5-position and a carboxylate group at the 2-position, with lithium ions coordinated to the carboxylate moiety. This configuration suggests potential interactions with biological targets, making it an intriguing molecule for further investigation.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of lithium into the structure may enhance these properties by influencing the compound's solubility and bioavailability.

One of the most notable applications of Lithium 5-Bromo-1,3-thiazole-2-carboxylate is in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor for more complex molecules that could target specific disease pathways. For instance, studies have shown that thiazole derivatives can interact with enzymes and receptors involved in neurotransmitter signaling, which could make them valuable in treating neurological disorders.

The bromine atom in the molecule also plays a crucial role in its reactivity and biological activity. Brominated compounds are known to have enhanced binding affinity to certain biological targets, which can lead to more potent therapeutic effects. This feature makes Lithium 5-Bromo-1,3-thiazole-2-carboxylate a particularly interesting candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of small molecules with biological targets more accurately. These computational studies have been instrumental in designing derivatives of Lithium 5-Bromo-1,3-thiazole-2-carboxylate that are more effective and selective. By leveraging these tools, scientists can optimize the compound's structure to improve its pharmacological properties.

In addition to its potential as a drug candidate, Lithium 5-Bromo-1,3-thiazole-2-carboxylate has also been investigated for its role in material science. Thiazole derivatives are known to exhibit interesting electronic properties, making them suitable for use in organic semiconductors and other advanced materials. The presence of lithium may further enhance these properties by influencing charge transport mechanisms.

The synthesis of Lithium 5-Bromo-1,3-thiazole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes that utilize different reagents and catalysts to achieve this goal. These synthetic strategies are continuously being refined to improve efficiency and reduce environmental impact.

The pharmacological activity of Lithium 5-Bromo-1,3-thiazole-2-carboxylate has been studied in several preclinical models. Initial findings suggest that it may have therapeutic potential in treating certain inflammatory and infectious diseases. Further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The use of lithium compounds in medicine is well-documented, with lithium salts being widely used for treating mood disorders such as bipolar disorder. The addition of bromine and thiazole moieties to lithium compounds may lead to new therapeutic agents with improved efficacy and reduced side effects. This makes Lithium 5-Bromo-1,3-thiazole-2-carboxylate a promising area of research for future drug development.

In conclusion, Lithium 5-Bromo-1,3-thiazole-2-carboxylate (CAS No. 1803594-42-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique molecular structure and biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.